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Compound of Interest

Compound Name: Ethyl 10-undecenoate

Cat. No.: B153637 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling Ethyl 10-
undecenoate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Ethyl 10-
undecenoate (CAS No. 692-86-4) in a laboratory setting. The information is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding of the

potential hazards and the necessary precautions.

Chemical and Physical Properties
Ethyl 10-undecenoate is a fatty acid ester.[1] It is a liquid described as clear and colorless to

pale yellow.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyl 10-undecenoate
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Property Value Source

Molecular Formula C13H24O2 [3]

Molecular Weight 212.33 g/mol [3]

Appearance
Clear, colorless to pale yellow

liquid

Boiling Point 258-259 °C at 761 mmHg

Melting Point -38 °C

Density 0.879 g/mL at 25 °C

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup

Solubility

Slightly soluble in Chloroform

and Methanol. Immiscible with

water.

Vapor Pressure 0.00882 mmHg at 25°C

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ethyl 10-undecenoate is generally not classified as a hazardous substance. However,

some sources describe it as a mild skin irritant. It is important to note that for acute oral,

dermal, and inhalation toxicity, the substance consists of components of unknown toxicity.

Table 2: GHS Hazard Classification
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Hazard Class Classification Source

Acute Toxicity (Oral) Not Classified (Unknown)

Acute Toxicity (Dermal) Not Classified (Unknown)

Acute Toxicity (Inhalation) Not Classified (Unknown)

Skin Corrosion/Irritation
Not Classified (Some sources

suggest mild irritation)

Serious Eye Damage/Irritation Not Classified

Respiratory or Skin

Sensitization
Not Classified

Germ Cell Mutagenicity Not Classified

Carcinogenicity Not Classified

Reproductive Toxicity Not Classified

Specific Target Organ Toxicity

(Single Exposure)
Not Classified

Specific Target Organ Toxicity

(Repeated Exposure)
Not Classified

Aspiration Hazard Not Classified

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated Ethyl 10-
undecenoate and stated that there is "no safety concern at current levels of intake when used

as a flavouring agent".

Handling and Storage
Prudent laboratory practices should be observed when handling Ethyl 10-undecenoate.

7.1. Precautions for Safe Handling

Observe good industrial hygiene practices.
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Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work station.

Wear appropriate personal protective equipment.

Keep away from sources of ignition.

7.2. Conditions for Safe Storage

Store in a well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents.

The recommended storage temperature is at room temperature or in a refrigerator.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Ethyl 10-
undecenoate:

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.

Skin Protection: Wear protective gloves. The specific glove material should be selected

based on chemical resistance and breakthrough time. A laboratory coat and close-toed

footwear are also recommended.

Respiratory Protection: Generally not required under normal use with adequate ventilation. If

vapors or mists are generated, use a respirator with an appropriate filter.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If symptoms

persist, seek medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water for several minutes. If irritation develops and persists, get

medical attention.

Eye Contact: Promptly wash eyes with plenty of water while lifting the eyelids. Remove

contact lenses if present and easy to do. If irritation develops and persists, seek medical

attention.

Ingestion: If swallowed, rinse the mouth with water if the person is conscious. Do not induce

vomiting. Call a physician or poison control center immediately.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Eliminate all sources of ignition. Avoid contact with skin and inhalation

of vapors. Wear appropriate protective clothing.

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: For small spills, absorb with an inert absorbent material such as

dry clay, sand, or diatomaceous earth and place it into containers for disposal. For large

spills, dike the spilled material to prevent spreading.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, fog, CO2, dry chemical, or foam.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus and full

protective gear.
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Toxicological Information
There is a significant lack of comprehensive toxicological data for Ethyl 10-undecenoate.

Table 3: Summary of Toxicological Data

Endpoint Result Species Source

Acute Oral Toxicity

(LD50)
Unknown -

Acute Dermal Toxicity

(LD50)
Unknown -

Acute Inhalation

Toxicity (LC50)
Unknown -

Skin Irritation Mild Irritant -

Experimental Protocols
Detailed experimental protocols for assessing the safety of a novel chemical entity would

typically involve a tiered approach. The following are generalized methodologies that can be

adapted for Ethyl 10-undecenoate.

9.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test This test method is

based on the OECD Test Guideline 439.

Cell Culture: Reconstructed human epidermis tissues are cultured to a state that is

histologically similar to the human epidermis.

Test Substance Application: A small amount of Ethyl 10-undecenoate is applied topically to

the surface of the epidermis tissue. A negative control (e.g., phosphate-buffered saline) and

a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

Viability Assessment: After incubation, the test substance is washed off, and the cell viability

is determined using a quantitative assay such as the MTT assay. The reduction in cell
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viability compared to the negative control is used to classify the irritation potential.

9.2. Acute Oral Toxicity: Up-and-Down Procedure (UDP) This protocol is based on the OECD

Test Guideline 425.

Animal Selection: A single healthy, young adult female rat is used for the initial dose.

Dose Administration: A starting dose (e.g., 2000 mg/kg) of Ethyl 10-undecenoate is

administered by oral gavage.

Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

Sequential Dosing: Based on the outcome (survival or death), the dose for the next animal is

adjusted up or down by a constant factor. This process is continued until the stopping criteria

are met.

LD50 Estimation: The LD50 is calculated from the results of the sequential dosing using

maximum likelihood estimation.
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Caption: Risk assessment workflow for handling Ethyl 10-undecenoate.
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Caption: Emergency response procedure for an Ethyl 10-undecenoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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